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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)acetaldehyde

CAS No.: 43018-72-0

Cat. No.: B2667644

Get Quote

An In-Depth Technical Guide to the Safety and Toxicity of 2-(4-Chlorophenoxy)acetaldehyde

Abstract
This technical guide provides a comprehensive overview of the safety, handling, and

toxicological profile of 2-(4-Chlorophenoxy)acetaldehyde (CAS No. 43018-72-0). Given the

limited direct toxicological data for this specific compound, this document synthesizes

information from safety data sheets (SDS) and toxicological studies of structurally related

compounds, namely chloroacetaldehyde and other chlorophenoxy derivatives. This guide is

intended for researchers, scientists, and drug development professionals to facilitate a

thorough risk assessment and ensure safe laboratory practices when handling this and similar

chemical entities. The document covers hazard identification, personal protective equipment

(PPE) recommendations, first-aid measures, and a detailed discussion of potential toxicological

endpoints.

Introduction and Chemical Identity
2-(4-Chlorophenoxy)acetaldehyde is a chemical intermediate that possesses structural

features of both an aldehyde and a chlorophenoxy herbicide.[1] The aldehyde functional group

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b2667644#bc-rfq
https://www.benchchem.com/product/b2667644/docs?utm_src=pdf-body#safety-data-sheet-sds-and-toxicity-of-2-4-chlorophenoxy-acetaldehyde
https://www.benchchem.com/product/b2667644/docs?utm_src=pdf-body#safety-data-sheet-sds-and-toxicity-of-2-4-chlorophenoxy-acetaldehyde
https://www.benchchem.com/product/b2667644/docs?utm_src=pdf-body#safety-data-sheet-sds-and-toxicity-of-2-4-chlorophenoxy-acetaldehyde
https://www.bldpharm.com/products/43018-72-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2667644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


is known for its reactivity and potential toxicity, while the chlorophenoxy moiety is a common

feature in a class of herbicides with their own distinct toxicological profiles.[2][3] Understanding

the potential hazards of this molecule requires a careful consideration of the toxicities

associated with these constituent parts.

Table 1: Chemical and Physical Properties of 2-(4-Chlorophenoxy)acetaldehyde and Related

Compounds

Property

2-(4-
Chlorophenox
y)acetaldehyd
e

Acetaldehyde
Chloroacetald
ehyde

(2,4-
Dichloropheno
xy)acetic acid
(2,4-D)

CAS Number 43018-72-0[1] 75-07-0 107-20-0 94-75-7

Molecular

Formula
C8H7ClO2[1] C2H4O C2H3ClO C8H6Cl2O3

Molecular Weight 170.59 g/mol [1] 59.07 g/mol [4] Not Available 221.04 g/mol [5]

Appearance

Not specified;

likely a liquid or

semi-solid

Colorless

liquid[6]

Colorless

liquid[6]

White to light tan

solid[5]

Odor
Not specified;

likely pungent

Pungent,

suffocating[2]
Pungent[6]

Odorless or

phenolic

aroma[5]

Boiling Point Not Available
< 285 °C (at 760

mmHg)[7]
Not Available

160°C (at 0.4

mmHg)[5]

Flash Point Not Available > 110 °C[7]
Not specified, but

combustible[6]
Not Available

Solubility Not Available Soluble in water Not Available

Water solubility:

3.39x104 ppm

(at 25°C)[5]

Hazard Identification and Classification
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Direct GHS classification for 2-(4-Chlorophenoxy)acetaldehyde is not readily available.

Therefore, a predicted hazard profile is derived from the known classifications of acetaldehyde,

chloroacetaldehyde, and chlorophenoxy compounds.

Table 2: GHS Hazard Classifications of Structurally Related Compounds
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Hazard Class Acetaldehyde
Chloroacetald
ehyde

(2,4-
Dichloropheno
xy)acetic acid
(2,4-D)

Predicted for
2-(4-
Chlorophenox
y)acetaldehyd
e

Flammability

Flammable

Liquid, Category

1 or 4

Combustible

Liquid[6]
Not classified

Combustible

Liquid

Acute Toxicity

(Oral)

Category 3 or

4[6][8]
Category 3[6]

Harmful if

swallowed

Toxic if

swallowed

Acute Toxicity

(Dermal)
Category 3[6] Category 2 Not classified

Toxic to Fatal in

contact with skin

Acute Toxicity

(Inhalation)
Category 2[6] Category 1

Harmful if

inhaled[9]
Fatal if inhaled

Skin

Corrosion/Irritatio

n

Causes skin

irritation[4]
Category 1B

Causes skin

irritation[9]

Causes severe

skin burns

Eye

Damage/Irritation
Category 2A Category 1

Causes serious

eye damage[9]

Causes serious

eye damage

Carcinogenicity Category 1B or 2 Category 2[6] Not classified
Suspected of

causing cancer

Mutagenicity Category 2 Not specified Not classified

Suspected of

causing genetic

defects

STOT-SE

Category 3

(Respiratory

irritation)

Category 3

(Respiratory

irritation)[6]

Not specified

May cause

respiratory

irritation

Aquatic Toxicity

Harmful to

aquatic life or

Very toxic to

aquatic life

Very toxic to

aquatic life[6]

Toxic to aquatic

life[9]

Very toxic to

aquatic life
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Based on this analysis, 2-(4-Chlorophenoxy)acetaldehyde should be handled as a substance

that is toxic to fatal upon acute exposure, a severe skin and eye corrosive, a suspected

carcinogen and mutagen, and very toxic to aquatic life.

Safe Handling, Storage, and Emergency Procedures
Given the predicted high toxicity, stringent safety measures are imperative.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work must be conducted in a certified chemical fume hood to avoid inhalation

of vapors.[4][10]

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[9][10]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or a chemically

resistant suit.[10]

Respiratory Protection: For situations with potential for exposure outside of a fume hood, a

full-face respirator with appropriate cartridges (e.g., ABEK type) or a supplied-air respirator

should be used.[4]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[9] Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames. All equipment should be grounded to

prevent static discharge.[11]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[4][12]

Recommended storage temperature is 2-8 °C.[4] Store locked up and away from

incompatible materials such as strong oxidizing agents.[12][13]

First-Aid Measures
Immediate medical attention is required for any exposure.[6]
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Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Immediately call a physician.[6]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of

water and soap.[4]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Immediately call an ophthalmologist.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Immediately call a poison center or doctor.[4][6]

Spill and Waste Disposal
Spills: Evacuate the area and remove all ignition sources.[11] Absorb the spill with an inert

material (e.g., sand, diatomite) and place it in a suitable, closed container for disposal.[14]

Do not allow the material to enter drains or waterways.[6]

Waste Disposal: Dispose of contents and containers in accordance with local, regional,

national, and international regulations.[14]

Toxicological Profile
The toxicological properties of 2-(4-Chlorophenoxy)acetaldehyde have not been fully

investigated. The following profile is inferred from data on acetaldehyde, chloroacetaldehyde,

and 2,4-D.

Acute Toxicity
Oral: Acetaldehyde and chloroacetaldehyde are toxic if swallowed.[6] The minimum toxic

dose of 2,4-D in humans is 40-50 mg/kg.[3]

Dermal: Both acetaldehyde and chloroacetaldehyde can be absorbed through the skin and

are classified as toxic to fatal upon dermal contact.[6]

Inhalation: Inhalation of acetaldehyde and chloroacetaldehyde vapors can be fatal and

causes respiratory tract irritation.[2][6]
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Chronic Toxicity and Carcinogenicity
Acetaldehyde is listed as a suspected human carcinogen (Category 1B or 2).[8] It is known to

cause cancer in laboratory animals. Chloroacetaldehyde is also suspected of causing cancer.

[6] While 2,4-D itself is not consistently classified as a carcinogen, concerns have been raised

in some epidemiological studies.[15] Given the presence of the aldehyde group, a carcinogenic

potential for 2-(4-Chlorophenoxy)acetaldehyde should be assumed.

Developmental and Reproductive Toxicity
High doses of acetaldehyde have been shown to cause embryotoxicity and fetal malformations

in rats.[2] Some studies on 2,4-D have also indicated potential developmental effects at high

doses, including skeletal malformations.[16]

Genotoxicity
Acetaldehyde is suspected of causing genetic defects.[8]

Predicted Metabolism and Mechanism of Toxicity
Proposed Metabolic Pathway
It is anticipated that 2-(4-Chlorophenoxy)acetaldehyde would undergo metabolic pathways

common to aldehydes and phenoxy compounds. The aldehyde group is likely to be oxidized to

the corresponding carboxylic acid, 2-(4-chlorophenoxy)acetic acid, by aldehyde

dehydrogenase enzymes.[17] This metabolite is a known herbicide. Alternatively, the aldehyde

could be reduced to the corresponding alcohol. The aromatic ring may undergo hydroxylation

followed by conjugation for excretion.
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Phase I Metabolism

Phase II Metabolism
2-(4-Chlorophenoxy)acetaldehyde

2-(4-Chlorophenoxy)acetic acid

Oxidation (ALDH)

2-(4-Chlorophenoxy)ethanol
Reduction

Hydroxylated MetabolitesHydroxylation Conjugated MetabolitesConjugation Excretion

Click to download full resolution via product page

Caption: Proposed metabolic pathway of 2-(4-Chlorophenoxy)acetaldehyde.

Mechanism of Toxicity
The toxicity of 2-(4-Chlorophenoxy)acetaldehyde is likely multifaceted:

Aldehyde-Mediated Toxicity: Aldehydes are reactive electrophiles that can form adducts with

biological nucleophiles like proteins and DNA.[18] Acetaldehyde, the primary metabolite of

ethanol, covalently binds to various proteins, leading to altered liver function.[19] This can

lead to enzyme impairment, oxidative stress, and cellular damage.[2][19]

Chlorophenoxy-Mediated Toxicity: At high doses, chlorophenoxy compounds like 2,4-D can

cause damage to the liver and kidneys.[15] Neurotoxic effects have also been observed at

very high doses.[3]

Ecotoxicity
Detailed ecotoxicity data for 2-(4-Chlorophenoxy)acetaldehyde is unavailable. However,

based on data for related compounds, it is expected to be very toxic to aquatic life.[6]

Acetaldehyde has a reported 96-hour LC50 for fathead minnows of 30.8 mg/L.[20] Therefore,

release into the environment must be strictly avoided.

Experimental Protocols
Standard Operating Procedure for Handling
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Preparation: Before handling, ensure a certified chemical fume hood is operational.

Assemble all necessary equipment and reagents. Don the required PPE: safety goggles,

face shield, chemically resistant gloves, and a lab coat.

Aliquoting: If working with a stock solution, perform all dilutions inside the fume hood. Use

appropriate pipetting aids.

Reaction Setup: If used in a chemical reaction, set up the apparatus within the fume hood.

Ensure all joints are properly sealed.

Post-Handling: After use, decontaminate all surfaces and equipment. Remove and dispose

of contaminated PPE properly. Wash hands thoroughly with soap and water.[9]
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Caption: Emergency response workflow for incidents involving 2-(4-
Chlorophenoxy)acetaldehyde.

Conclusion
While direct toxicological data for 2-(4-Chlorophenoxy)acetaldehyde is scarce, a

comprehensive analysis of its structural analogues provides a strong basis for a precautionary

approach to its handling. It should be treated as a highly toxic compound with the potential for

severe acute and chronic health effects, including carcinogenicity. Strict adherence to the

safety protocols outlined in this guide is essential to minimize risk for researchers and

laboratory personnel. Further toxicological studies on this compound are warranted to provide

a more definitive hazard assessment.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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